Cas no 190187-98-5 ((2-Butylcyclopropyl)boronic acid)
190187-98-5 structure
Product Name:(2-Butylcyclopropyl)boronic acid
CAS No:190187-98-5
MF:C7H15BO2
MW:142.003802537918
CID:2787088
PubChem ID:15632195
Update Time:2025-04-21
(2-Butylcyclopropyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 190187-98-5
- DTXSID40576037
- DTXCID30526809
- (2-Butylcyclopropyl)boronic acid
-
- Inchi: 1S/C7H15BO2/c1-2-3-4-6-5-7(6)8(9)10/h6-7,9-10H,2-5H2,1H3
- InChI Key: JGKUHIAOLUTHAW-UHFFFAOYSA-N
- SMILES: OB(C1CC1CCCC)O
Computed Properties
- Exact Mass: 142.1165099Da
- Monoisotopic Mass: 142.1165099Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 1.03950
(2-Butylcyclopropyl)boronic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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